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An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Dodecylamine acetate, the acetate salt of the 12-carbon primary aliphatic amine
dodecylamine, is a cationic surfactant with a range of applications in industrial processes and
as a potential component in various formulations. Due to its chemical nature, a thorough
understanding of its safety profile is paramount for professionals handling this substance in
research and development settings. This technical guide provides a detailed analysis of the
available safety data for dodecylamine acetate and its parent compound, dodecylamine, to
support informed risk assessments and ensure safe handling practices. The information
presented is compiled from Safety Data Sheets (SDS), regulatory agency dossiers, and
scientific literature.

Physicochemical Properties

A fundamental understanding of the physicochemical properties of dodecylamine acetate is
essential for predicting its behavior and potential for exposure.
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Property Value Reference
Chemical Name Acetic acid; dodecan-1-amine [1]

CAS Number 2016-56-0 [1]
Molecular Formula C14H31NO2 [1]
Molecular Weight 245.41 g/mol

White crystalline powder with a
Appearance N [2]
characteristic odor.

Melting Point 27-29 °C (for dodecylamine) [3]

Boiling Point 247-249 °C (for dodecylamine)  [3]

- 78 mg/L at 25 °C (for
Water Solubility dodecylamine) (2]
odecylamine

) 51.3 mN/m at 20 °C (for
Surface Tension _ [4]
dodecylamine)

~10.6 at 25 °C (for
pKa . [4]
dodecylamine)

Toxicological Profile

The toxicological data for dodecylamine acetate is primarily derived from studies on the
parent compound, dodecylamine. The acetate salt is expected to have a similar toxicological
profile.

Acute Toxicity
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Classificati

Endpoint Species Route Value Reference
on
Rat (male > 2,000 -
LDso Oral Not Classified  [4]
and female) mg/kg bw
Intraperitonea 320 mg/kg
LDso Mouse - [2]
I bw
LDso Rabbit Dermal - Corrosive [5]

Skin and Eye Irritation

Dodecylamine is classified as corrosive to the skin and is expected to cause serious eye
damage.[5]

Endpoint Species Result Classification Reference

Skin
o . . Corrosive (after 3
Irritation/Corrosio  Rabbit ) GHS Category 1 [4]
min exposure)
n

Eye Expected to be
o - ) GHS Category 1 [5]
Irritation/Damage corrosive
Sensitization

There are currently no definitive studies available to classify the skin sensitization potential of
dodecylamine or dodecylamine acetate.

Repeated Dose Toxicity

In a combined repeated dose and reproductive/developmental screening toxicity study (OECD
TG 422) on a related substance, a No-Observed-Adverse-Effect Level (NOAEL) of 10
mg/kg/day was established based on squamous hyperplasia in the forestomach at higher
doses.[6]

Genotoxicity
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A bacterial reverse mutation assay (Ames test) conducted on a related compound, N,N-
dimethyldodecylamine, was negative for mutagenicity both with and without metabolic
activation.[7]

Carcinogenicity and Reproductive Toxicity

There is currently insufficient data to classify the carcinogenic or reproductive toxicity of
dodecylamine acetate. A screening study on a related substance did not show adverse
reproductive effects at doses that did not also produce parental toxicity.[5]

Ecotoxicological Profile

The environmental hazards of dodecylamine acetate are a significant consideration due to its
surfactant properties. Data for the structurally related N,N-dimethyldodecylamine indicates high

toxicity to aquatic organisms.

Endpoint Species Value Reference

Acute Toxicity
Brachydanio rerio

96h-LCso ) 0.71 -1 mg/L [7]
(Zebrafish)
Daphnia magna

48h-ECso 0.083 mg/L [7]
(Water flea)
Scenedesmus

72h-ECso subspicatus (Green < 23.5 ug/L [7]
algae)

Chronic Toxicity
Daphnia magna

21d-NOEC 36 pg/L [7]
(Water flea)

Experimental Protocols

The toxicological and ecotoxicological data presented are based on internationally recognized
standardized testing guidelines, primarily from the Organisation for Economic Co-operation and
Development (OECD).
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Acute Oral Toxicity (based on OECD Guideline 401)

The acute oral toxicity is determined by administering the substance in graduated doses to
several groups of experimental animals (typically rats). Observations of effects and mortality
are made over a period of 14 days. The LDso, the statistically estimated dose that is expected
to be lethal to 50% of the animals, is then calculated.

Skin Corrosion/Irritation (based on OECD Guideline 404)

This test involves the application of the test substance to a small area of the skin of an
experimental animal (usually a rabbit). The site is observed for signs of erythema (redness) and
edema (swelling) at specified intervals. For corrosive substances, the test is terminated upon
observation of severe skin reactions.

Acute Fish Toxicity (based on OECD Guideline 203)

Fish (e.g., Zebrafish) are exposed to the test substance in a range of concentrations for a
period of 96 hours. Mortality and other abnormal effects are recorded at 24, 48, 72, and 96
hours. The LCso, the concentration lethal to 50% of the fish, is calculated at each observation
time.

Acute Daphnia Toxicity (based on OECD Guideline 202)

Daphnia magna are exposed to the test substance at various concentrations for 48 hours. The
endpoint is immobilization, and the ECso, the concentration that immobilizes 50% of the
daphnids, is determined.

Algal Growth Inhibition Test (based on OECD Guideline
201)

A culture of a unicellular green algae species is exposed to the test substance at different
concentrations over a period of 72 hours. The inhibition of growth is measured, and the ECso,
the concentration causing a 50% reduction in growth or growth rate, is calculated.

Hazard Identification and Safe Handling Workflow

The following diagrams illustrate the logical flow of hazard identification and the recommended
workflow for safe handling and emergency response.
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Caption: Hazard identification and classification workflow for dodecylamine acetate.
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Caption: Recommended safe handling and first aid workflow for dodecylamine acetate.

Conclusion

Dodecylamine acetate is a chemical that requires careful handling due to its corrosive nature
to the skin and eyes, and its high toxicity to aquatic organisms. While its acute oral toxicity is
low, the primary hazards are associated with direct contact and environmental release.
Researchers, scientists, and drug development professionals must adhere to strict safety
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protocols, including the use of appropriate engineering controls and personal protective
equipment. In the event of exposure, immediate and appropriate first aid measures are crucial.
The data presented in this guide should be used to inform risk assessments and to establish
safe laboratory and manufacturing practices. Further research into the sensitization potential
and long-term toxicological effects of dodecylamine acetate would provide a more complete
safety profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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